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Compound of Interest

Compound Name: Dipropyl maleate

Cat. No.: B3050212 Get Quote

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals on dipropyl maleate. It covers key suppliers, commercial

availability, and detailed technical data. The guide also provides experimental protocols for

synthesis, purification, and key chemical reactions, offering a practical framework for laboratory

applications.

Introduction to Dipropyl Maleate
Dipropyl maleate (CAS No. 2432-63-5) is the diester of maleic acid and propanol.[1] Its

chemical structure, featuring a cis-double bond and two propyl ester groups, makes it a

versatile intermediate in organic synthesis.[2] While specific applications in drug development

are not extensively documented, its structural analogs, such as dibutyl maleate and diethyl

maleate, are utilized as plasticizers in pharmaceutical coatings and as intermediates in the

synthesis of active pharmaceutical ingredients.[3][4] The reactivity of the electron-deficient

double bond allows for its participation in various chemical transformations, including

polymerization and cycloaddition reactions.[2]

Key Suppliers and Commercial Availability
Dipropyl maleate is commercially available from a range of suppliers, primarily catering to the

research and chemical synthesis markets. The compound is typically available in laboratory

quantities, with options for bulk purchasing from some manufacturers.
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Table 1: Key Suppliers of Dipropyl Maleate

Supplier Country
Contact
Information

Notes

Sigma-Aldrich (Merck) Global --INVALID-LINK--

Offers dipropyl

maleate for research

purposes.

Hefei TNJ Chemical

Industry Co.,Ltd.
China --INVALID-LINK--

Manufacturer and

supplier.[5][6]

Hangzhou Yuhao

Chemical Technology

Co., Ltd.

China --INVALID-LINK--
Supplier of chemical

intermediates.[5]

Career Henan

Chemica Co.
China --INVALID-LINK--

Supplier of fine

chemicals.[5]

SKYRUN

INDUSTRIAL

CO.,LTD.

China --INVALID-LINK--
Offers spot supply of

dipropyl maleate.[2]

Dayang Chem

(Hangzhou) Co.,Ltd.
China +86-571-88938639

Specializes in

pharmaceutical

intermediates.[7]

Chemos GmbH & Co.

KG
Germany N/A European supplier.[8]

Physicochemical and Spectroscopic Data
A thorough understanding of the physicochemical and spectroscopic properties of dipropyl
maleate is essential for its application in research and development. The following tables

summarize key quantitative data.

Table 2: Physicochemical Properties of Dipropyl Maleate
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Property Value Reference

CAS Number 2432-63-5 [1]

Molecular Formula C10H16O4 [1]

Molecular Weight 200.23 g/mol [1]

Boiling Point 257.96°C (rough estimate) [2]

Density 1.0245 g/cm³ [2]

Refractive Index 1.4434 (estimate) [2]

Flash Point 119.6°C [2]

Table 3: Spectroscopic Data for Dipropyl Maleate Analog (Diisopropyl Maleate)

Note: Spectroscopic data for the closely related analog, diisopropyl maleate, is provided as a

reference.
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Parameter Value

¹H NMR (CDCl₃, 400 MHz)

Chemical Shift (δ) Multiplicity

~6.1 ppm Singlet

~5.0 ppm Septet

~1.2 ppm Doublet

¹³C NMR (CDCl₃, 100 MHz)

Chemical Shift (δ) Assignment

~165 ppm Carbonyl Carbon (-C=O)

~130 ppm Olefinic Carbon (-CH=CH-)

~68 ppm Methine Carbon (-CH(CH₃)₂)

~22 ppm Methyl Carbon (-CH(CH₃)₂)

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹) Assignment

~1720 cm⁻¹ C=O Stretch (Ester)

~1640 cm⁻¹ C=C Stretch (Olefin)

~1150 cm⁻¹ C-O Stretch (Ester)

Mass Spectrometry (MS)

Molecular Ion Peak (M⁺) m/z = 200

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and key

reactions of dipropyl maleate. Where specific protocols for dipropyl maleate are not readily

available, methods for the analogous diisopropyl maleate are presented and can be adapted.

Synthesis of Dipropyl Maleate via Fischer Esterification
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This protocol describes the synthesis of dipropyl maleate through the acid-catalyzed

esterification of maleic anhydride with propanol.

Materials:

Maleic anhydride

1-Propanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, dissolve

maleic anhydride in an excess of 1-propanol.

Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the

reaction mixture.

Heat the mixture to reflux and collect the water generated during the reaction in the Dean-

Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Once the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with water,

saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Filter the drying agent and remove the excess propanol under reduced pressure using a

rotary evaporator.

Purify the crude dipropyl maleate by vacuum distillation to obtain the final product.

Maleic Anhydride +
1-Propanol +
Acid Catalyst

Reflux with
Dean-Stark Trap

Aqueous Workup:
1. Water Wash

2. NaHCO3 Wash
3. Brine Wash

Dry with
MgSO4 or Na2SO4

Rotary Evaporation

Vacuum Distillation

Pure Dipropyl Maleate
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Click to download full resolution via product page

Synthesis of Dipropyl Maleate Workflow

Purity Assessment by Gas Chromatography (GC)
This section details a general protocol for determining the purity of dipropyl maleate using gas

chromatography with flame ionization detection (GC-FID).

Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID)

Capillary column (e.g., DB-5 or equivalent)

Chromatographic Conditions:

Injector Temperature: 250°C

Detector Temperature: 270°C

Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 10°C/min to 220°C

Hold: 5 minutes at 220°C

Injection Volume: 1 µL

Split Ratio: 50:1

Procedure:

Prepare a standard solution of dipropyl maleate in a suitable solvent (e.g., acetone or

dichloromethane).
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Prepare a sample solution of the synthesized dipropyl maleate at the same concentration.

Inject the standard and sample solutions into the GC system.

Analyze the resulting chromatograms to determine the retention time of dipropyl maleate
and identify any impurities.

Calculate the purity of the sample by comparing the peak area of dipropyl maleate to the

total peak area of all components in the chromatogram.

Sample Preparation
(Dissolve in Solvent)

Inject into GC-FID

Chromatographic Separation
(Capillary Column)

Flame Ionization
Detection (FID)

Data Analysis:
- Identify Peaks

- Calculate Peak Areas
- Determine Purity

Purity Report

Click to download full resolution via product page
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GC Purity Analysis Workflow

Applications in Polymer Chemistry and Potential in
Drug Delivery
While direct applications of dipropyl maleate in drug delivery are still emerging, its role in

polymer chemistry suggests potential avenues for exploration. Dialkyl maleates are known to

be used as comonomers and plasticizers in the synthesis of various polymers.[3] For instance,

the copolymerization of maleate esters with vinyl acetate can be employed to create polymers

with tailored properties for coatings and adhesives.[4]

In the context of drug delivery, such polymers could be functionalized to create biocompatible

and biodegradable drug carriers, such as polymeric micelles or nanoparticles. The ester

linkages in the polymer backbone would be susceptible to hydrolysis, allowing for controlled

drug release. Further research is warranted to explore the potential of dipropyl maleate-

containing polymers in drug formulation and controlled release systems.

Safety and Handling
Dipropyl maleate should be handled in accordance with standard laboratory safety

procedures. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier for

detailed information on hazards, handling, and disposal. Based on data for analogous

compounds, it may cause skin and eye irritation.[9] Appropriate personal protective equipment

(PPE), including gloves and safety glasses, should be worn when handling this chemical. Work

should be conducted in a well-ventilated area or a fume hood.

This technical guide provides a foundational understanding of dipropyl maleate for its

application in research and development. The provided protocols and data can serve as a

starting point for further investigation into its chemical reactivity and potential uses in drug

development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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